Cas no 171254-13-0 (5-(tert-butoxy)pentan-2-ol)

• Product Name: 5-(tert-butoxy)pentan-2-ol
• CAS No: 171254-13-0
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 6456896
• PubChem ID: 14943121
• Update Time: 2025-08-05

5-(tert-butoxy)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)pentan-2-ol
• 2-Pentanol, 5-(1,1-dimethylethoxy)-

• Inchi： 1S/C9H20O2/c1-8(10)6-5-7-11-9(2,3)4/h8,10H,5-7H2,1-4H3
• InChI Key： ARFWKRHSCZXRFQ-UHFFFAOYSA-N
• SMILES： CC(O)CCCOC(C)(C)C

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 206.4±8.0 °C(Predicted)
• pka: 15.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-(tert-butoxy)pentan-2-ol

Professional Introduction to 5-(tert-butoxy)pentan-2-ol (CAS No. 171254-13-0)

5-(tert-butoxy)pentan-2-ol, with the chemical name derived from its molecular structure, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 171254-13-0, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of a tert-butoxy group in its molecular framework imparts specific reactivity and stability, making it a valuable intermediate in various chemical processes.

The molecular formula of 5-(tert-butoxy)pentan-2-ol can be expressed as C₁₀H₂₀O₂, reflecting its composition of ten carbon atoms, twenty hydrogen atoms, and two oxygen atoms. This arrangement contributes to its versatility as a building block in organic synthesis. The compound's structure includes a five-carbon chain with a hydroxyl group at the second carbon and a tert-butoxy group at the fifth carbon, which are key features influencing its chemical behavior.

In recent years, the pharmaceutical industry has shown increasing interest in compounds featuring bulky alkyl groups such as the tert-butoxy moiety. These groups often enhance the metabolic stability of drug candidates, preventing rapid degradation in biological systems. The application of 5-(tert-butoxy)pentan-2-ol in this context has been explored in the development of novel therapeutic agents. For instance, researchers have investigated its use as a protecting group for hydroxyl functionalities in peptide synthesis, leveraging its stability under various reaction conditions.

The synthesis of 5-(tert-butoxy)pentan-2-ol typically involves the reaction of 2-pentanone with isobutyl hydroxide or isobutyl alcohol under controlled conditions. Catalysts such as strong bases or transition metal complexes may be employed to facilitate the reaction efficiently. Advances in synthetic methodologies have enabled more streamlined and scalable production processes, making this compound more accessible for industrial applications. Recent studies have also explored greener synthetic routes, utilizing biocatalysts or microwave-assisted reactions to minimize environmental impact.

Beyond its role in pharmaceutical synthesis, 5-(tert-butoxy)pentan-2-ol finds utility in the realm of polymer chemistry. Its structural features make it a suitable candidate for modifying polymer backbones, enhancing properties such as flexibility and thermal resistance. Researchers have experimented with incorporating this compound into polyurethane formulations to improve their mechanical strength and durability. Additionally, the tert-butoxy group can serve as a reactive site for further functionalization, allowing for the creation of polymers with tailored characteristics for specific applications.

The biological activity of 5-(tert-butoxy)pentan-2-ol has also been a subject of investigation. While not classified as an active pharmaceutical ingredient itself, it has been studied for its potential role as a prodrug or co-solvent in drug delivery systems. Its ability to enhance solubility and stability of other compounds makes it valuable in formulating treatments for diseases where bioavailability is a critical concern. Preliminary studies suggest that derivatives of this compound may exhibit promising effects when used in conjunction with other therapeutic agents.

In conclusion, 5-(tert-butoxy)pentan-2-ol (CAS No. 171254-13-0) represents a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural attributes, including the presence of a tert-butoxy group, make it an indispensable tool in synthetic chemistry and pharmaceutical research. As scientific understanding advances, new applications and derivatives are likely to emerge, further solidifying its importance in both academic and industrial settings.